Cas no 1902985-85-6 ((3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone)

• Product Name: (3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone
• CAS No: 1902985-85-6
• MF: C₂₈H₂₆N₂O₃
• MW: 438.517647266388
• CID: 6612104
• PubChem ID: 92082535
• Update Time: 2025-10-24

(3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1902985-85-6
• [4-(3-methoxyphenyl)phenyl]-(4-quinolin-8-yloxypiperidin-1-yl)methanone
• F6474-3622
• 8-[(1-{3'-methoxy-[1,1'-biphenyl]-4-carbonyl}piperidin-4-yl)oxy]quinoline
• (3'-methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone
• AKOS025345322
• (3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone

• Inchi： 1S/C28H26N2O3/c1-32-25-8-2-6-23(19-25)20-10-12-22(13-11-20)28(31)30-17-14-24(15-18-30)33-26-9-3-5-21-7-4-16-29-27(21)26/h2-13,16,19,24H,14-15,17-18H2,1H3
• InChI Key： UOSNPWSPSSCGQZ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC2=CC=CN=C12)C1CCN(C(C2C=CC(C3C=CC=C(C=3)OC)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 438.19434270g/mol
• Monoisotopic Mass: 438.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 51.7Ų

Additional information on (3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone

Comprehensive Overview of (3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone (CAS No. 1902985-85-6)

The compound (3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone, identified by its CAS No. 1902985-85-6, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This methanone derivative features a unique structural framework, combining a biphenyl core with a quinoline-substituted piperidine moiety. Such a configuration is often associated with potential bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in targeting kinase inhibitors, a hot topic in contemporary pharmaceutical research. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The presence of the quinolin-8-yloxy group in the molecule suggests possible interactions with kinase active sites, a hypothesis supported by recent computational docking studies. Researchers are particularly intrigued by its potential selectivity, which could minimize off-target effects—a common challenge in kinase inhibitor development.

In addition to its pharmacological potential, (3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone is also a valuable tool for chemical biology studies. Its structural complexity allows for probing protein-ligand interactions, which is essential for understanding drug mechanisms at the molecular level. The methoxy and biphenyl components contribute to its lipophilicity, a property that influences membrane permeability and bioavailability—key factors in drug design. This aligns with the growing demand for bioavailability optimization strategies in modern drug development.

The synthesis of this compound involves multi-step organic reactions, highlighting the importance of piperidine and quinoline derivatives as building blocks in medicinal chemistry. Recent advancements in catalytic cross-coupling techniques have improved the efficiency of producing such complex molecules, addressing scalability concerns in industrial applications. This is particularly relevant given the rising interest in green chemistry and sustainable synthesis methods, which aim to reduce waste and energy consumption.

From a commercial perspective, CAS No. 1902985-85-6 is primarily available for research purposes, catering to academic institutions and pharmaceutical companies engaged in high-throughput screening (HTS) campaigns. Its inclusion in compound libraries underscores its relevance in early-stage drug discovery. Moreover, the compound's structure-activity relationship (SAR) data is of immense value for medicinal chemists working on lead optimization, a critical step in bringing new drugs to market.

Looking ahead, the exploration of (3'-Methoxy-[1,1'-biphenyl]-4-yl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone is expected to expand, particularly in the context of personalized medicine. As the scientific community shifts toward tailored therapies, compounds with modular structures like this one offer versatility in targeting diverse biological pathways. Its potential applications in neurodegenerative diseases and autoimmune disorders are also under preliminary investigation, reflecting broader trends in addressing unmet medical needs.

In summary, CAS No. 1902985-85-6 represents a promising candidate for both therapeutic and investigative purposes. Its intricate design and functional groups position it at the intersection of chemistry and biology, making it a focal point for ongoing research. As the demand for innovative small-molecule drugs grows, compounds like this will continue to play a pivotal role in advancing precision medicine and drug discovery technologies.